Cas no 1837664-96-6 (2-(2,3-Dihydroindol-1-yl)butanoic acid;hydrochloride)

• Product Name: 2-(2,3-Dihydroindol-1-yl)butanoic acid;hydrochloride
• CAS No: 1837664-96-6
• MF: C₁₂H₁₆ClNO₂
• MW: 241.713942527771
• MDL: MFCD32852351
• CID: 5324555
• PubChem ID: 154814259
• Update Time: 2025-08-03

2-(2,3-Dihydroindol-1-yl)butanoic acid;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(2,3-Dihydroindol-1-yl)butanoic acid;hydrochloride
• Z1838180290
• 2-(2,3-dihydro-1H-indol-1-yl)butanoic acid hydrochloride

• MDL： MFCD32852351
• Inchi： 1S/C12H15NO2.ClH/c1-2-10(12(14)15)13-8-7-9-5-3-4-6-11(9)13;/h3-6,10H,2,7-8H2,1H3,(H,14,15);1H
• InChI Key： DFZAJVFPOCSLNL-UHFFFAOYSA-N
• SMILES： Cl.OC(C(CC)N1C2C=CC=CC=2CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 242
• Topological Polar Surface Area: 40.5

Additional information on 2-(2,3-Dihydroindol-1-yl)butanoic acid;hydrochloride

Research Brief on 2-(2,3-Dihydroindol-1-yl)butanoic acid;hydrochloride (CAS: 1837664-96-6)

2-(2,3-Dihydroindol-1-yl)butanoic acid;hydrochloride (CAS: 1837664-96-6) is a chemically synthesized compound that has garnered significant attention in recent pharmaceutical and biochemical research. This compound, characterized by its unique indole-derived structure, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological pathways. The hydrochloride salt form enhances its solubility and bioavailability, making it a viable candidate for further drug development.

Recent studies have focused on elucidating the pharmacological properties and mechanisms of action of 2-(2,3-Dihydroindol-1-yl)butanoic acid;hydrochloride. One notable area of investigation is its role as a potential modulator of neurotransmitter systems. Preliminary in vitro and in vivo studies suggest that this compound may interact with serotonin and dopamine receptors, implicating its utility in neurological and psychiatric disorders such as depression and Parkinson's disease. The compound's ability to cross the blood-brain barrier further supports its therapeutic potential in central nervous system (CNS) disorders.

In addition to its neurological applications, 2-(2,3-Dihydroindol-1-yl)butanoic acid;hydrochloride has been explored for its anti-inflammatory and analgesic properties. Research indicates that the compound may inhibit key inflammatory mediators, such as cyclooxygenase-2 (COX-2) and tumor necrosis factor-alpha (TNF-α), which are critical in the pathogenesis of chronic inflammatory diseases. These findings open new avenues for the development of novel anti-inflammatory agents with improved efficacy and reduced side effects compared to existing therapeutics.

The synthesis and optimization of 2-(2,3-Dihydroindol-1-yl)butanoic acid;hydrochloride have also been a focal point of recent research. Advances in synthetic chemistry have enabled the production of high-purity batches, which are essential for preclinical and clinical studies. Furthermore, structure-activity relationship (SAR) studies have identified key modifications that enhance the compound's potency and selectivity, paving the way for the design of next-generation derivatives with improved pharmacological profiles.

Despite these promising developments, challenges remain in the clinical translation of 2-(2,3-Dihydroindol-1-yl)butanoic acid;hydrochloride. Issues such as metabolic stability, potential off-target effects, and formulation optimization need to be addressed in future studies. Ongoing research aims to overcome these hurdles through comprehensive pharmacokinetic and toxicological evaluations, as well as the development of targeted delivery systems to enhance therapeutic outcomes.

In conclusion, 2-(2,3-Dihydroindol-1-yl)butanoic acid;hydrochloride represents a compelling candidate for further investigation in the fields of neuroscience and inflammation. Its multifaceted pharmacological properties, coupled with advancements in synthetic methodologies, underscore its potential as a cornerstone in the development of novel therapeutics. Continued research efforts will be crucial in unlocking the full therapeutic potential of this compound and translating laboratory findings into clinical applications.